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Compound of Interest

Compound Name: Hexachlorodisiloxane

Cat. No.: B076772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of anhydrous hexachlorodisiloxane (HCDS). Due to its high reactivity with moisture

and air, specialized experimental setups and procedures are required to ensure personnel

safety and reaction integrity.

Properties and Hazards of Hexachlorodisiloxane
Hexachlorodisiloxane is a colorless liquid that is highly sensitive to moisture and air.[1] It

reacts violently with water, including atmospheric moisture, to produce corrosive hydrogen

chloride (HCl) gas and silicon dioxide.[2] This reactivity necessitates handling the compound

under a strictly inert atmosphere.

Table 1: Physical and Chemical Properties of Hexachlorodisiloxane
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Property Value Reference

Molecular Formula Cl₆OSi₂ [1]

Molecular Weight 284.89 g/mol [1]

Boiling Point 137 °C [2]

Density 1.575 g/cm³ [2]

Appearance Colorless liquid [1]

Solubility Reacts violently with water [2]

Hazard Summary:

Corrosive: Causes severe skin burns and eye damage upon contact.[2]

Respiratory Irritant: Vapors can cause severe irritation to the respiratory tract.

Water Reactive: Reacts violently with water and moisture to produce toxic and corrosive

hydrogen chloride gas.[2]

Pressure Buildup: Containers may develop pressure due to the slow hydrolysis with trace

moisture; open with caution.[1]

Experimental Setup: Inert Atmosphere Techniques
The handling of anhydrous hexachlorodisiloxane mandates the use of inert atmosphere

techniques to prevent its decomposition. The two primary methods are the use of a Schlenk

line or a glovebox.

Schlenk Line Setup
A Schlenk line is a dual-manifold glass apparatus that allows for the manipulation of air-

sensitive compounds. One manifold is connected to a source of dry, inert gas (typically nitrogen

or argon), while the other is connected to a vacuum pump. This setup enables the evacuation

of air and moisture from glassware and the subsequent backfilling with an inert atmosphere.

Key Features of a Schlenk Line Setup:
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Dual glass manifold for inert gas and vacuum.

High-vacuum stopcocks to control the atmosphere within the connected glassware.

Cold trap (typically liquid nitrogen) to protect the vacuum pump from corrosive vapors.

Bubbler to indicate a positive pressure of inert gas.

Glovebox Setup
A glovebox provides a sealed environment with a continuously purified inert atmosphere

(typically argon or nitrogen with very low levels of oxygen and moisture). All manipulations are

performed through gloves integrated into the front panel of the box.

Key Features of a Glovebox Setup:

Sealed enclosure with a viewing window.

Integrated gloves for manipulation.

Antechamber for transferring materials and equipment into the box without compromising the

internal atmosphere.

Catalyst and molecular sieve system to continuously remove oxygen and moisture.

Experimental Protocols
The following protocols provide a general framework for handling and reacting anhydrous

hexachlorodisiloxane. Specific quantities and reaction conditions will vary depending on the

desired transformation.

General Handling and Transfer of Hexachlorodisiloxane
This protocol outlines the safe transfer of anhydrous hexachlorodisiloxane from a storage

container to a reaction vessel using a Schlenk line.

Materials:

Anhydrous hexachlorodisiloxane in a septum-sealed bottle.
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Dry, oven-dried Schlenk flask with a magnetic stir bar.

Dry, gas-tight syringe with a long needle.

Schlenk line with a supply of dry nitrogen or argon.

Appropriate personal protective equipment (PPE): safety goggles, face shield, flame-

resistant lab coat, and compatible gloves (e.g., neoprene or nitrile rubber).[2]

Procedure:

Glassware Preparation: Ensure the Schlenk flask is thoroughly dried in an oven (e.g., 120 °C

overnight) and allowed to cool under a stream of inert gas on the Schlenk line. This is

achieved by evacuating the flask and backfilling with inert gas three times.

Syringe Preparation: Purge the syringe and needle with inert gas by drawing and expelling

the gas from the Schlenk line manifold three times.

Transfer of HCDS: a. Pressurize the HCDS storage bottle with a gentle stream of inert gas

via a needle connected to the Schlenk line. b. Insert the prepared syringe needle through the

septum of the HCDS bottle. c. Slowly withdraw the desired volume of HCDS into the syringe.

It is advisable to withdraw a small amount of inert gas into the syringe after the liquid to

create a gas bubble that protects the reagent during transfer. d. Carefully withdraw the

needle from the HCDS bottle.

Addition to Reaction Flask: a. Insert the needle of the syringe containing HCDS through the

septum of the prepared Schlenk flask. b. Slowly add the HCDS to the reaction flask.

Syringe Quenching: Immediately after use, the syringe and needle must be quenched safely.

Draw a quenching solution (e.g., a mixture of isopropanol and a hydrocarbon solvent like

hexane) into the syringe to react with any residual HCDS. Expel the quenched contents into

a designated waste container. Repeat this process to ensure the syringe is clean and safe

for disposal.

Synthesis of Hexa(ethanolamino)disiloxane
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This protocol describes the reaction of hexachlorodisiloxane with ethanolamine to form a

functionalized siloxane. This reaction must be carried out under strictly anhydrous and inert

conditions.

Reaction: Si₂OCl₆ + 12 H₂NCH₂CH₂OH → Si₂O(NHCH₂CH₂OH)₆ + 6 H₂NCH₂CH₂OH·HCl

Materials:

Hexachlorodisiloxane (1 equivalent)

Anhydrous ethanolamine (12 equivalents)

Anhydrous, degassed solvent (e.g., toluene or tetrahydrofuran)

Schlenk flask (three-necked) equipped with a magnetic stir bar, dropping funnel, and a

condenser connected to the Schlenk line.

Dry ice/acetone condenser, if necessary.

Procedure:

Setup Preparation: Assemble and flame-dry the three-necked flask with the dropping funnel

and condenser under vacuum. Allow the apparatus to cool to room temperature under a

positive pressure of inert gas.

Reagent Preparation: a. In the reaction flask, dissolve anhydrous ethanolamine (6

equivalents) in the anhydrous solvent under an inert atmosphere. b. In the dropping funnel,

prepare a solution of hexachlorodisiloxane in the anhydrous solvent. c. Prepare a solution

of the remaining anhydrous ethanolamine (6 equivalents) in the anhydrous solvent in a

separate Schlenk flask to act as a base and trap the generated HCl.

Reaction: a. Cool the reaction flask containing the ethanolamine solution to 0 °C using an ice

bath. b. Slowly add the hexachlorodisiloxane solution from the dropping funnel to the

stirred ethanolamine solution over a period of 1-2 hours. A white precipitate of ethanolamine

hydrochloride will form. c. After the addition is complete, allow the reaction mixture to warm

to room temperature and stir for an additional 12-24 hours.
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Work-up: a. The reaction mixture, containing the product and the hydrochloride salt

precipitate, can be filtered under an inert atmosphere using a Schlenk filter cannula or by

transferring the entire setup into a glovebox for filtration. b. The filtrate, containing the

desired hexa(ethanolamino)disiloxane, can then be concentrated under reduced pressure to

yield the crude product. c. Further purification can be achieved by recrystallization or column

chromatography under inert conditions, depending on the properties of the product.

Waste Disposal: The ethanolamine hydrochloride precipitate and any residual HCDS must

be quenched and disposed of according to institutional safety guidelines.

Visualization of Experimental Workflows
Logical Workflow for Handling Anhydrous
Hexachlorodisiloxane
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Workflow for Handling Anhydrous HCDS

Preparation

Handling and Reaction

Post-Reaction

Oven-dry and flame-dry glassware

Establish inert atmosphere (Schlenk line/Glovebox)

Prepare anhydrous solvents and reagents

Transfer HCDS under inert atmosphere

Perform reaction under inert conditions

Inert atmosphere work-up (filtration, extraction)

Quench and dispose of reactive wastePurify product (distillation, recrystallization)

Characterize product (NMR, IR, etc.)

Click to download full resolution via product page

Caption: Logical workflow for handling anhydrous hexachlorodisiloxane.
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Experimental Workflow for Synthesis of
Hexa(ethanolamino)disiloxane

Synthesis of Hexa(ethanolamino)disiloxane
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Caption: Experimental workflow for the synthesis of hexa(ethanolamino)disiloxane.

Safety Considerations
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

splash goggles, a face shield, a flame-resistant lab coat, and heavy-duty, chemical-resistant

gloves.

Fume Hood: All manipulations of hexachlorodisiloxane must be performed in a well-

ventilated fume hood.

Emergency Preparedness: An emergency eyewash and safety shower must be readily

accessible. Have an appropriate fire extinguisher (e.g., dry powder) available, but be aware

that water should not be used on HCDS spills.

Spill Response: In case of a spill, evacuate the area and remove all ignition sources. Cover

the spill with an inert absorbent material (e.g., sand or vermiculite). Do not use water or

combustible materials. The contaminated absorbent should be collected in a sealed

container for proper disposal.

Quenching: All equipment and unreacted hexachlorodisiloxane must be carefully quenched

before cleaning or disposal. A common method is the slow addition to a stirred, cooled

solution of a non-protic solvent (like toluene) and an alcohol (like isopropanol). The

quenching process should be performed under an inert atmosphere.

By adhering to these detailed protocols and safety guidelines, researchers can safely and

effectively work with anhydrous hexachlorodisiloxane to advance their scientific and

developmental objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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